Cas no 2092034-27-8 (1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol)

• Product Name: 1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol
• CAS No: 2092034-27-8
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 5722985
• PubChem ID: 121214287
• Update Time: 2025-07-20

1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• F2198-6311
• 2092034-27-8
• 2-(2-hydroxyethyl)-5-pyridin-4-yl-1H-pyrazol-3-one
• AKOS026724793
• 1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol
• 1H-Pyrazole-1-ethanol, 5-hydroxy-3-(4-pyridinyl)-

• Inchi： 1S/C10H11N3O2/c14-6-5-13-10(15)7-9(12-13)8-1-3-11-4-2-8/h1-4,7,12,14H,5-6H2
• InChI Key： LSKPYODXOOAEJP-UHFFFAOYSA-N
• SMILES： O=C1C=C(C2C=CN=CC=2)NN1CCO

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 65.5Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Boiling Point: 456.2±45.0 °C(Predicted)
• pka: 8.11±0.50(Predicted)

Additional information on 1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol

Introduction to 1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol (CAS No. 2092034-27-8)

1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol is a compound of significant interest in the field of pharmaceutical chemistry, characterized by its unique structural framework that combines a pyrazole core with a pyridine substituent and a hydroxyethyl side chain. This molecular architecture positions it as a promising candidate for further exploration in drug discovery and development, particularly in the context of targeting various biological pathways. The compound’s chemical formula and molecular weight provide insights into its potential physicochemical properties, which are crucial for evaluating its suitability as a lead molecule in medicinal chemistry.

The CAS number 2092034-27-8 serves as a unique identifier for this chemical entity, facilitating its recognition and differentiation from other compounds in scientific literature and databases. This standardized numbering system is essential for ensuring accuracy and consistency in research communications, regulatory submissions, and industrial applications. The compound’s structure, featuring a pyridin-4-yl group attached to the 1H-pyrazol-5-ol scaffold, suggests potential interactions with biological targets such as enzymes and receptors. Such interactions are pivotal in modulating physiological processes and have been extensively studied in the development of therapeutic agents.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic profiles of 1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol with high precision. These computational studies have highlighted its potential as an inhibitor of key enzymes involved in inflammatory responses, making it a compelling candidate for further investigation in the treatment of chronic inflammatory diseases. The hydroxyethyl side chain, in particular, has been identified as a critical moiety for enhancing solubility and bioavailability, which are essential factors for drug efficacy.

In vitro studies have demonstrated that 1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol exhibits inhibitory activity against several target enzymes, including those implicated in cancer progression and neurodegenerative disorders. For instance, preliminary data suggest that this compound may interfere with the activity of kinases, which are often overexpressed in tumor cells. The pyridine ring, being a common pharmacophore in many bioactive molecules, contributes to the compound’s ability to interact with specific binding pockets on biological targets. This interaction is further modulated by the presence of the hydroxyethyl group, which can form hydrogen bonds with polar residues in the active site of enzymes.

The synthesis of 1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol has been optimized to ensure high yield and purity, which are critical for subsequent pharmacological evaluations. Modern synthetic methodologies have allowed for the efficient construction of the pyrazole core while introducing the pyridine substituent and hydroxyethyl side chain with minimal byproducts. These advancements in synthetic chemistry have significantly reduced production costs and improved scalability, making it feasible to conduct large-scale studies and clinical trials.

Current research efforts are focused on evaluating the pharmacological profile of 1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol in preclinical models. Animal studies have provided preliminary evidence of its potential therapeutic benefits in conditions such as inflammation and pain management. The compound’s ability to modulate inflammatory pathways has been attributed to its interaction with cytokine receptors and signaling molecules. Additionally, its structural features may contribute to its ability to cross the blood-brain barrier, which is essential for treating neurological disorders.

The development of novel drug candidates often involves iterative optimization to enhance potency, selectivity, and safety profiles. In the case of 1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol, ongoing studies aim to refine its chemical structure to improve pharmacokinetic properties while maintaining or enhancing biological activity. Techniques such as structure-based drug design (SBDD) and fragment-based drug discovery (FBDD) are being employed to guide these modifications. These approaches leverage high-resolution structural information from biological targets to rationally design compounds that exhibit optimal binding characteristics.

The potential applications of 1-(2-hydroxyethyl)-3-(pyridin-4-yl)-1H-pyrazol-5-ol extend beyond traditional therapeutic areas. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules or as a tool compound for biochemical assays. Researchers are also exploring its utility in diagnostic imaging techniques, where its ability to bind specific biomarkers could aid in early disease detection.

Regulatory considerations play a crucial role in advancing 1-(2-hydroxyethyl)-3-(pyridin-4-yll)-1H-pyrazol -5 - ol towards clinical application. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material is produced consistently and safely. Furthermore, preclinical data must be meticulously compiled and submitted to regulatory agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) for review before human trials can commence.

The future prospects for 1-(2-hydroxyethyl)-3-(pyridin - 4 - yl ) - 1 H - pyraz ol - 5 - ol are promising, given its unique structural features and demonstrated biological activity. Continued research efforts will likely uncover additional therapeutic applications or refine existing ones through further optimization. Collaborative initiatives between academic institutions, biotechnology companies, and pharmaceutical industries will be instrumental in translating laboratory findings into tangible benefits for patients worldwide.